Cas no 1443311-12-3 (3-n-Butoxy-5-fluorobenzoic acid)

• Product Name: 3-n-Butoxy-5-fluorobenzoic acid
• CAS No: 1443311-12-3
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• MDL: MFCD18426789
• CID: 4786007
• Update Time: 2025-09-20

3-n-Butoxy-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-n-Butoxy-5-fluorobenzoic acid
• 3-Butoxy-5-fluorobenzoic acid

• MDL： MFCD18426789
• Inchi： 1S/C11H13FO3/c1-2-3-4-15-10-6-8(11(13)14)5-9(12)7-10/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： CITURDNNQNVHFZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)O)C=C(C=1)OCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5